Cas no 2107802-13-9 (ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate)

• Product Name: ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate
• CAS No: 2107802-13-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6234531
• PubChem ID: 132131369
• Update Time: 2025-05-21

ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate
• SCHEMBL19601333
• 2107802-13-9
• EN300-1629959

• Inchi： 1S/C9H16O3/c1-4-12-7(10)9(5-6-9)8(2,3)11/h11H,4-6H2,1-3H3
• InChI Key： IGWSPQIYNZAYSS-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate

Ethyl 1-(2-Hydroxypropan-2-yl)cyclopropane-1-carboxylate: A Comprehensive Overview

Ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate, identified by the CAS number No. 2107802-13-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as ethyl cyclopropane carboxylate derivative, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a cyclopropane ring substituted with a hydroxypantanoyl group and an ethyl ester moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials synthesis. The strained ring structure of cyclopropane provides unique electronic and steric properties, which can be exploited to design molecules with enhanced bioactivity or mechanical strength. Ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate, in particular, has been investigated for its potential as a precursor in the synthesis of advanced polymers and bioactive agents. Researchers have demonstrated that the hydroxypantanoyl group can undergo various transformations, such as esterification and amidation, to yield derivatives with tailored functionalities.

The synthesis of ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through [2+1] cycloaddition reactions or other strain-inducing methods. The subsequent installation of the hydroxypantanoyl group requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for chiral recognition studies and asymmetric catalysis.

One of the most promising applications of ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate lies in its use as a monomer for polymer synthesis. The compound's ester functionality allows for easy incorporation into polymeric networks via step-growth polymerization techniques. Preliminary studies have shown that polymers derived from this compound exhibit excellent thermal stability and mechanical resilience, making them suitable for high-performance materials applications such as aerospace composites and advanced electronics packaging.

In addition to its material science applications, ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate has also been explored in medicinal chemistry. The hydroxypantanoyl group imparts hydrophilic properties to the molecule, which can enhance its bioavailability when used as a drug delivery vehicle. Researchers have investigated its potential as a carrier for poorly water-soluble drugs, demonstrating improved solubility profiles and controlled release characteristics.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate. Quantum mechanical calculations have revealed that the cyclopropane ring exerts significant strain-induced reactivity, which can be harnessed for designing novel chemical transformations. These findings have opened new avenues for exploring this compound's role in organic synthesis and catalysis.

In conclusion, ethyl 1-(2-hydroxypropan-2-yl)cyclopropane-1-carboxylate (CAS No. 2107802-13-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new properties and functionalities of this compound, its significance in both academic and industrial settings is expected to grow further.